Cas no 2172151-19-6 (tert-butyl N-3-(sulfanylmethyl)cyclobutylcarbamate, Mixture of diastereomers)

• Product Name: tert-butyl N-3-(sulfanylmethyl)cyclobutylcarbamate, Mixture of diastereomers
• CAS No: 2172151-19-6
• MF: C₁₀H₁₉NO₂S
• MW: 217.328361749649
• CID: 5888595
• PubChem ID: 123518671
• Update Time: 2025-10-29

tert-butyl N-3-(sulfanylmethyl)cyclobutylcarbamate, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[3-(mercaptomethyl)cyclobutyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[3-(sulfanylmethyl)cyclobutyl]carbamate, Mixture of diastereomers
• tert-butyl N-3-(sulfanylmethyl)cyclobutylcarbamate, Mixture of diastereomers
• Tert-butyl N-[3-(sulfanylmethyl)cyclobutyl]carbamate
• EN300-1288362
• tert-butyl N-[(1s,3s)-3-(sulfanylmethyl)cyclobutyl]carbamate
• EN300-1289432
• 2742623-43-2
• tert-butyl N-[(1r,3r)-3-(sulfanylmethyl)cyclobutyl]carbamate
• 2171225-25-3
• 2172151-19-6
• EN300-26571699

• Inchi： 1S/C10H19NO2S/c1-10(2,3)13-9(12)11-8-4-7(5-8)6-14/h7-8,14H,4-6H2,1-3H3,(H,11,12)
• InChI Key： NGHTYYPDRIIBAA-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CC(CS)C1

Computed Properties

• Exact Mass: 217.11365002g/mol
• Monoisotopic Mass: 217.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.3Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 325.5±11.0 °C(Predicted)
• pka: 10.34±0.10(Predicted)

Additional information on tert-butyl N-3-(sulfanylmethyl)cyclobutylcarbamate, Mixture of diastereomers

Research Brief on tert-Butyl N-3-(sulfanylmethyl)cyclobutylcarbamate (CAS: 2172151-19-6) and Its Diastereomeric Mixtures

The compound tert-butyl N-3-(sulfanylmethyl)cyclobutylcarbamate (CAS: 2172151-19-6), particularly as a mixture of diastereomers, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclobutyl core and sulfanylmethylcarbamate functionality, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of covalent inhibitors targeting cysteine residues in disease-relevant proteins.

Structural analysis of this diastereomeric mixture reveals interesting conformational dynamics that influence its reactivity. The cyclobutyl ring introduces significant ring strain, while the tert-butyloxycarbonyl (Boc) protecting group provides both steric bulk and synthetic versatility. Researchers have employed advanced NMR techniques and X-ray crystallography to characterize the distinct diastereomers, observing differences in their biological activity profiles. These structural insights are proving valuable for rational drug design approaches.

In medicinal chemistry applications, this compound has shown promise as a building block for protease inhibitors and targeted covalent inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing irreversible inhibitors of SARS-CoV-2 main protease, with the sulfanylmethyl group serving as a warhead for covalent modification of the active site cysteine. The diastereomeric nature of the compound allowed researchers to explore structure-activity relationships, revealing that one diastereomer exhibited superior inhibitory potency (IC50 = 0.8 μM) compared to its counterpart (IC50 = 5.2 μM).

Synthetic methodologies for producing tert-butyl N-3-(sulfanylmethyl)cyclobutylcarbamate have evolved significantly. Recent advances include stereoselective routes that favor the more biologically active diastereomer, as reported in a 2024 Organic Process Research & Development publication. The optimized procedure employs asymmetric hydrogenation of a cyclobutene precursor followed by thiol-ene click chemistry, achieving diastereomeric ratios up to 9:1 with excellent overall yield (78%). These process improvements are critical for scaling up production for preclinical studies.

The compound's stability profile has been extensively characterized in recent pharmaceutical development studies. Stability indicating HPLC methods have been developed to monitor diastereomer interconversion under various conditions. Interestingly, the diastereomers show differential stability in biological matrices, with one form demonstrating superior plasma stability (t1/2 > 6 hours in human plasma) compared to the other (t1/2 ≈ 2 hours). These findings have important implications for formulation strategies and dosing regimens in potential therapeutic applications.

Emerging research suggests broader applications beyond covalent inhibition. A 2024 study in ACS Chemical Biology reported the compound's utility in targeted protein degradation strategies, where it served as a linker between an E3 ligase binder and a protein of interest. The cyclobutyl scaffold provided optimal spacing and rigidity, while the sulfanylmethyl group enabled disulfide exchange reactions for reversible target engagement. This dual functionality positions the molecule as a valuable tool in chemical biology and PROTAC development.

Future research directions for this compound family include exploration of its metabolic fate and potential toxicity profiles. Preliminary ADME studies indicate that the Boc group is readily cleaved in vivo, generating the free amine which may undergo further transformations. Researchers are actively developing analogs with improved pharmacokinetic properties while maintaining the valuable reactivity of the sulfanylmethyl moiety. The continued investigation of this scaffold underscores its importance in modern drug discovery paradigms.